N-[4-[3-[2-Amino-4-(formylamino)-1,6-dihydro-6-oxo-5-pyrimidinyl]-3-oxopropyl]benzoyl]-L-glutamic Ac
N-[4-[3-[2-Amino-4-(formylamino)-1,6-dihydro-6-oxo-5-pyrimidinyl]-3-oxopropyl]benzoyl]-L-glutamic Ac
Brand Name:
Vulcanchem
CAS No.:
1644286-35-0
VCID:
VC0105725
InChI:
InChI=1S/C20H21N5O8/c21-20-24-16(22-9-26)15(18(31)25-20)13(27)7-3-10-1-4-11(5-2-10)17(30)23-12(19(32)33)6-8-14(28)29/h1-2,4-5,9,12H,3,6-8H2,(H,23,30)(H,28,29)(H,32,33)(H4,21,22,24,25,26,31)/t12-/m0/s1
SMILES:
C1=CC(=CC=C1CCC(=O)C2=C(N=C(NC2=O)N)NC=O)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C₂₀H₂₁N₅O₈
Molecular Weight:
459.41
N-[4-[3-[2-Amino-4-(formylamino)-1,6-dihydro-6-oxo-5-pyrimidinyl]-3-oxopropyl]benzoyl]-L-glutamic Ac
CAS No.: 1644286-35-0
Reference Standards
VCID: VC0105725
Molecular Formula: C₂₀H₂₁N₅O₈
Molecular Weight: 459.41
![N-[4-[3-[2-Amino-4-(formylamino)-1,6-dihydro-6-oxo-5-pyrimidinyl]-3-oxopropyl]benzoyl]-L-glutamic Ac - 1644286-35-0](/images/no_structure.jpg)
| CAS No. | 1644286-35-0 |
|---|---|
| Product Name | N-[4-[3-[2-Amino-4-(formylamino)-1,6-dihydro-6-oxo-5-pyrimidinyl]-3-oxopropyl]benzoyl]-L-glutamic Ac |
| Molecular Formula | C₂₀H₂₁N₅O₈ |
| Molecular Weight | 459.41 |
| IUPAC Name | (2S)-2-[[4-[3-(2-amino-4-formamido-6-oxo-1H-pyrimidin-5-yl)-3-oxopropyl]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C20H21N5O8/c21-20-24-16(22-9-26)15(18(31)25-20)13(27)7-3-10-1-4-11(5-2-10)17(30)23-12(19(32)33)6-8-14(28)29/h1-2,4-5,9,12H,3,6-8H2,(H,23,30)(H,28,29)(H,32,33)(H4,21,22,24,25,26,31)/t12-/m0/s1 |
| SMILES | C1=CC(=CC=C1CCC(=O)C2=C(N=C(NC2=O)N)NC=O)C(=O)NC(CCC(=O)O)C(=O)O |
| Synonyms | Pemetrexed Seco-indolone |
| PubChem Compound | 145709349 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume